Cas no 70173-21-6 (9-(acetyloxy)-2,5,11-trimethyl-5a,6-dihydro-2H-pyrido[4,3-b]carbazol-6-ium)

• Product Name: 9-(acetyloxy)-2,5,11-trimethyl-5a,6-dihydro-2H-pyrido[4,3-b]carbazol-6-ium
• CAS No: 70173-21-6
• MF: C₂₀H₂₁N₂O₂
• MW: 321.392945051193
• CID: 1741721
• PubChem ID: 153107
• Update Time: 2025-04-21

9-(acetyloxy)-2,5,11-trimethyl-5a,6-dihydro-2H-pyrido[4,3-b]carbazol-6-ium Chemical and Physical Properties

Names and Identifiers

• 9-(acetyloxy)-2,5,11-trimethyl-5a,6-dihydro-2H-pyrido[4,3-b]carbazol-6-ium
• (2,5,11-trimethyl-5a,6-dihydropyrido[4,3-b]carbazol-6-ium-9-yl) acetate
• 70173-21-6
• DTXSID40990416
• 9-(Acetyloxy)-2,5,11-trimethyl-6H-pyrido(4,3-b)carbazolium
• 6H-Pyrido(4,3-b)carbazolium, 9-(acetyloxy)-2,5,11-trimethyl-

• Inchi： 1S/C20H20N2O2/c1-11-17-10-22(4)8-7-15(17)12(2)20-19(11)16-9-14(24-13(3)23)5-6-18(16)21-20/h5-10,20-21H,1-4H3/p+1
• InChI Key： KBURVSSRFZFHSJ-UHFFFAOYSA-O
• SMILES： O(C(C)=O)C1C=CC2=C(C=1)C1=C(C)C3=CN(C)C=CC3=C(C)C1[NH2+]2

Computed Properties

• Exact Mass: 321.16043
• Monoisotopic Mass: 321.160302917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.15